{2-methoxy-4-[4-(2-(4-methoxyphenyl)-5-oxo-1,3-oxazol-4(5H)-ylidene)-4H-chromen-2-yl]phenoxy}acetonitrile
{2-methoxy-4-[4-(2-(4-methoxyphenyl)-5-oxo-1,3-oxazol-4(5H)-ylidene)-4H-chromen-2-yl]phenoxy}acetonitrile
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0724697
InChI:
InChI=1S/C28H20N2O6/c1-32-19-10-7-17(8-11-19)27-30-26(28(31)36-27)21-16-24(35-22-6-4-3-5-20(21)22)18-9-12-23(34-14-13-29)25(15-18)33-2/h3-12,15-16H,14H2,1-2H3/b26-21-
SMILES:
COC1=CC=C(C=C1)C2=NC(=C3C=C(OC4=CC=CC=C43)C5=CC(=C(C=C5)OCC#N)OC)C(=O)O2
Molecular Formula:
C28H20N2O6
Molecular Weight:
480.5 g/mol
{2-methoxy-4-[4-(2-(4-methoxyphenyl)-5-oxo-1,3-oxazol-4(5H)-ylidene)-4H-chromen-2-yl]phenoxy}acetonitrile
CAS No.:
Cat. No.: VC0724697
Molecular Formula: C28H20N2O6
Molecular Weight: 480.5 g/mol
* For research use only. Not for human or veterinary use.
![{2-methoxy-4-[4-(2-(4-methoxyphenyl)-5-oxo-1,3-oxazol-4(5H)-ylidene)-4H-chromen-2-yl]phenoxy}acetonitrile -](/images/no_structure.jpg)
Specification
| Molecular Formula | C28H20N2O6 |
|---|---|
| Molecular Weight | 480.5 g/mol |
| IUPAC Name | 2-[2-methoxy-4-[(4Z)-4-[2-(4-methoxyphenyl)-5-oxo-1,3-oxazol-4-ylidene]chromen-2-yl]phenoxy]acetonitrile |
| Standard InChI | InChI=1S/C28H20N2O6/c1-32-19-10-7-17(8-11-19)27-30-26(28(31)36-27)21-16-24(35-22-6-4-3-5-20(21)22)18-9-12-23(34-14-13-29)25(15-18)33-2/h3-12,15-16H,14H2,1-2H3/b26-21- |
| Standard InChI Key | DMWXPSVTENPQSS-QLYXXIJNSA-N |
| Isomeric SMILES | COC1=CC=C(C=C1)C2=N/C(=C\3/C=C(OC4=CC=CC=C43)C5=CC(=C(C=C5)OCC#N)OC)/C(=O)O2 |
| SMILES | COC1=CC=C(C=C1)C2=NC(=C3C=C(OC4=CC=CC=C43)C5=CC(=C(C=C5)OCC#N)OC)C(=O)O2 |
| Canonical SMILES | COC1=CC=C(C=C1)C2=NC(=C3C=C(OC4=CC=CC=C43)C5=CC(=C(C=C5)OCC#N)OC)C(=O)O2 |
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